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Compound of Interest

3-Nitro-4-
Compound Name:

phenylmethoxybenzamide

Cat. No.: B8018647

An In-depth Technical Guide on 3-Nitro-4-(benzyloxy)benzamide

This technical guide provides a comprehensive overview of 3-Nitro-4-(benzyloxy)benzamide,
also known as 3-Nitro-4-phenylmethoxybenzamide. The document is intended for
researchers, scientists, and professionals in the field of drug development and organic
chemistry. It covers the compound's identification, physicochemical properties, a detailed
synthesis protocol, and predicted spectral data. Additionally, it touches upon the potential
biological significance of this class of compounds.

Compound Identification and Physicochemical
Properties

As of this writing, a specific CAS (Chemical Abstracts Service) number for 3-Nitro-4-
(benzyloxy)benzamide is not readily available in public databases, suggesting it may be a
novel or less-commonly synthesized compound.

Table 1: Compound Identification
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Property

Value

Systematic Name

3-Nitro-4-(benzyloxy)benzamide

Alternative Name

3-Nitro-4-phenylmethoxybenzamide

Molecular Formula

C14H12N204

Molecular Weight

272.26 g/mol

Chemical Structure

le.: (lllustrative structure)

Table 2: Predicted Physicochemical Properties

Property Predicted Value
Appearance Pale yellow to white solid
Melting Point 180-190 °C (estimated)
B Soluble in DMSO, DMF, and hot ethanol;
Solubility . .
sparingly soluble in water.
Boiling Point > 400 °C (decomposes)

Synthesis of 3-Nitro-4-(benzyloxy)benzamide

A plausible synthetic route for 3-Nitro-4-(benzyloxy)benzamide involves a two-step process

starting from the commercially available 4-hydroxy-3-nitrobenzoic acid. The first step is the

benzylation of the phenolic hydroxyl group, followed by the amidation of the carboxylic acid.
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Step 1: Benzylation Step 2: Amidation

Benzyl bromide, K2CO3 1. SOCl2

4-Hydroxy-3-nitrobenzoic acid | DMRGSC | 4-(Benzyloxy)-3-nitrobenzoic acid 2. NH<OH

\

3-Nitro-4-(benzyloxy)benzamide

Compound Synthesis

G-Nitro-4-(benzyloxy)benzamide]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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